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Compound of Interest

Compound Name: ASBESTOS

Cat. No.: B1170538

Technical Support Center: Asbestos Laboratory
Analysis

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals reduce the
turnaround time for asbestos laboratory analysis.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors that influence the turnaround time for asbestos analysis?

Al: The primary factors influencing turnaround time include the analytical method used, the
number of samples submitted, the laboratory's current workload, and the complexity of the
sample matrix. For instance, periods of high demand, such as during demolition booms or after
natural disasters, can lead to significant backlogs and extend turnaround times.[1] Rush
services are often available for a premium fee, which can significantly reduce the analysis time.

[1][2]
Q2: What is the typical turnaround time for the different asbestos analysis methods?

A2: Turnaround times vary by method. Polarized Light Microscopy (PLM) is generally the
fastest method for bulk samples, with results often available within 1 to 3 business days. Phase
Contrast Microscopy (PCM) for air samples also offers a relatively quick turnaround.
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Transmission Electron Microscopy (TEM), being a more complex and sensitive method,
typically requires a longer analysis time, ranging from 5 to 10 business days or more.[1][3]
Expedited services can often provide results within 24 to 48 hours for an additional cost.[1][4]

Q3: How can proactively communicating with the laboratory reduce turnaround time?

A3: Clear and early communication with the laboratory is crucial. Providing accurate
information about the number and type of samples, the required analytical method, and any
firm deadlines allows the lab to schedule and resource the project effectively. Inquiring about
the current workload can also help set realistic expectations for turnaround times.

Q4: Are there "rush" or expedited services available, and what is the associated cost-benefit?

A4: Most laboratories offer "rush” or expedited services that can significantly reduce turnaround
time, often to within 24-48 hours.[1][4] However, these services come at a premium price,
which can be 20% to 50% higher than standard pricing.[5] The cost-benefit of rush services
should be evaluated based on project deadlines and the potential costs of delays. During
periods of high demand, the availability and cost of rush services may be higher.[2]

Troubleshooting Guides
Issue 1: Sample Rejection or Request for Resubmission

Q: My samples were rejected by the lab, or they have requested new samples. What are the
common causes, and how can | avoid this to prevent delays?

A: Sample rejection is a significant cause of delays. Common reasons for rejection include:

e Improper Sample Collection: This includes insufficient sample size, not representing all
layers of a material, or collecting samples from the wrong location. For friable materials, it's
recommended to collect about a full tablespoon, and for non-friable materials like floor tiles,
a piece about the size of a quarter is sufficient.[6]

 Incorrect Labeling and Chain of Custody: Mislabeled samples or incomplete chain of custody
forms can lead to rejection. Ensure each sample is uniquely identified and all required
paperwork is accurately completed.
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o Cross-Contamination: Mixing different materials in the same sample bag can lead to
ambiguous results and rejection. Each distinct material should be sampled and bagged
separately.[6]

 Inappropriate Container: Samples should be submitted in leak-proof containers, such as
double-bagged zip-top bags.[6]

Corrective Action:

» Review Laboratory's Sample Acceptance Policy: Before sampling, obtain and review the
laboratory's specific requirements for sample collection, labeling, and shipping.

» Ensure Proper Sampling Technique: Follow established protocols for sample collection,
ensuring a representative sample of adequate size is taken. For layered materials, ensure all
layers are included or sampled separately.

e Maintain Strict Chain of Custody: Complete all required fields on the chain of custody form,
ensuring that the information matches the sample labels exactly.

o Package Samples Individually and Securely: Use new, clean, and appropriate containers for
each sample to prevent cross-contamination.

Issue 2: Delays Due to High Particulate Loading on Air
Sample Filters

Q: The laboratory reported a delay in analyzing my air samples due to "overloading."” What
does this mean, and how can it be prevented?

A: Filter overloading occurs when an excessive amount of airborne particulate matter, including
non-ashestos dust, is collected on the filter cassette.[7][8] This can obscure asbestos fibers,
making accurate counting by Phase Contrast Microscopy (PCM) difficult or impossible, leading
to delays as alternative analytical methods may be required.[7][9]

Corrective Action:

e Adjust Sampling Time and Flow Rate: In dusty environments, reduce the sampling time or
the flow rate of the sampling pump to avoid collecting an excessive amount of particulate.[8]
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[10]

Visual Inspection During Sampling: Periodically inspect the filter cassette during sampling. If
a visible layer of dust accumulates, stop the sample and replace it with a new cassette.[8]
[10]

Provide Field Blanks: Submit field blank samples (cassettes that are handled in the same
way as the samples but with no air drawn through them) to the laboratory. This helps the lab
to assess any background contamination.[8]

Communicate Site Conditions: Inform the laboratory about the environmental conditions
during sampling. This can help them anticipate potential issues with high particulate loading.

Issue 3: Interference from Non-Asbestos Fibers in PCM
Analysis

Q: My PCM results are taking longer than expected due to "interfering fibers." What are these,
and what can be done to resolve this?

A: Phase Contrast Microscopy (PCM) is a fiber counting method and does not differentiate
between asbestos and other fibrous materials such as fiberglass, cellulose, or gypsum.[9][11]
When a high concentration of non-asbestos fibers is present, it can interfere with the accurate
counting of asbestos fibers, leading to a need for further, more time-consuming analysis.[9]

Corrective Action:

¢ Pre-characterize the Environment: If possible, identify other potential sources of fibrous dust
in the sampling area.

Request a More Specific Analytical Method: If significant interference from non-asbestos
fibers is anticipated, consider requesting a more definitive analytical method from the outset,
such as Transmission Electron Microscopy (TEM), which can differentiate between fiber

types.[9]

Consult with the Laboratory: If the laboratory reports interference, discuss the possibility of
using a different analytical technique to confirm the asbestos fiber count. This may involve a
portion of the sample being re-analyzed by TEM.
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Data Presentation

Table 1. Comparison of Asbestos Analysis Methods and Typical Turnaround Times

Analytical Method

Description

Typical Standard
Turnaround Time

Expedited
Turnaround Time

Phase Contrast
Microscopy (PCM)

A light microscopy
technique used for
counting fibers in air
samples. It does not
differentiate between
asbestos and other
fibers.[9][11]

1-3 business days

24-48 hours

Polarized Light
Microscopy (PLM)

A light microscopy
technique used for the
identification and
quantification of
asbestos in bulk

building materials.[12]

1-3 business days

24-48 hours[1]

Transmission Electron
Microscopy (TEM)

An electron
microscopy technique
that provides high-
resolution images and
can definitively identify
asbestos fibers and
differentiate them from

other fiber types.[13]

5-10+ business
days|[3]

24-72 hours

Table 2: Factors Impacting Analysis Time and Potential Delays
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Factor

Description

Potential Delay

Mitigation Strategy

High Laboratory
Workload

A large volume of
samples being
processed by the

laboratory.[1]

2-5+ business days

Inquire about
workload before
submission; schedule
testing during off-peak

times.

Improper Sample

Collection

Insufficient sample
size, incorrect
location, or failure to
represent all material

layers.[6]

3-7 business days

(due to re-sampling)

Follow standardized
sampling protocols;
provide clear
instructions to field

technicians.

Filter Overloading (Air

Samples)

Excessive particulate
matter on the filter

obscuring fibers.[7][8]

2-4 business days

Adjust sampling
time/flow rate in dusty
environments; visually
monitor filters during

sampling.[8][10]

Complex Sample

Matrix

The material
containing the
asbestos is difficult to
process (e.g., floor
tiles with organic
binders).[14]

1-3 business days

Provide detailed
sample descriptions to
the lab; consider
methods with matrix

reduction steps.[14]

Interference from
Other Fibers (PCM)

High concentrations of
non-asbestos fibers
make accurate

counting difficult.[9]

1-2 business days

Use a more definitive
method like TEM if
interference is

expected.[9]

Incomplete Paperwork

Missing or inaccurate
information on the

chain of custody form.

1-3 business days

Double-check all
paperwork for
accuracy and
completeness before

submission.

Experimental Protocols
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Phase Contrast Microscopy (PCM) - Based on NIOSH
7400

e Sample Preparation: A wedge-shaped portion of the filter cassette is cut and placed on a
clean microscope slide. A drop of clearing agent (e.g., acetone-triacetin) is applied to make
the filter transparent. A clean coverslip is then placed over the filter wedge.

e Microscope Setup: A phase contrast microscope is calibrated and set up according to the
manufacturer's instructions. The phase rings of the objective and the condenser are aligned.

» Fiber Counting: The analyst systematically scans the filter wedge, counting all fibers that
meet specific criteria (e.g., length > 5 um, aspect ratio > 3:1, and lying within the graticule
area).[15] A minimum of 20 fields or 100 fibers are counted.[8]

e Calculation: The fiber concentration in the air is calculated based on the number of fibers
counted, the area of the filter examined, and the volume of air sampled.

Polarized Light Microscopy (PLM) - Based on EPA 600/R-
93/116

o Sample Preparation: A small, representative portion of the bulk sample is placed on a
microscope slide. A refractive index liquid appropriate for the suspected asbestos type is
added. The sample is then teased apart with a fine needle to separate the fibers, and a
coverslip is placed on top. For complex matrices like floor tiles, matrix reduction steps such
as ashing and acid washing may be necessary to isolate the fibers.[14][16]

¢ Microscopic Examination: The prepared slide is examined under a polarized light
microscope. The analyst observes the morphological and optical properties of the fibers,
such as color, pleochroism, birefringence, extinction angle, and sign of elongation, to identify
the type of asbestos present.[12]

e Quantification: The percentage of asbestos in the sample is estimated visually by the
analyst or determined by a point-counting method for greater accuracy, especially for
samples with low asbestos concentrations.
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Transmission Electron Microscopy (TEM) - Based on
AHERA

Sample Preparation: A portion of the air sample filter or a sub-sample of a bulk material is
prepared. This often involves ashing or acid digestion to remove interfering organic or
carbonate materials. The remaining residue is suspended in a liquid and a small drop is
placed on a TEM grid.[13]

TEM Analysis: The prepared grid is placed in the TEM. The analyst scans the grid at high
magnification to identify fibers.

Fiber Identification: Suspect fibers are further analyzed using Selected Area Electron
Diffraction (SAED) to determine their crystal structure and Energy Dispersive X-ray Analysis
(EDXA) to determine their elemental composition.[13] This combination of morphological,
structural, and chemical data allows for the definitive identification of asbestos fibers.

Quantification: The number of asbestos structures per unit area of the filter is determined,
and this is used to calculate the airborne concentration.
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Caption: General workflow for asbestos laboratory analysis.
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Caption: Troubleshooting decision tree for overloaded air samples.
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Caption: Logical diagram for selecting the appropriate analytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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